Cas no 2757905-33-0 (2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid)

• Product Name: 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• CAS No: 2757905-33-0
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• CID: 5850475
• PubChem ID: 165760945
• Update Time: 2025-06-08

2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• EN300-37153037
• 2757905-33-0
• 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid

• Inchi： 1S/C15H14O5S/c1-10-6-8-12(9-7-10)21(18,19)20-14-5-3-4-13(11(14)2)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： NDSFSHCKTTYGGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 306.05619472g/mol
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89Ų

Additional information on 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid

Comprehensive Overview of 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 2757905-33-0)

2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 2757905-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates and active pharmaceutical ingredients (APIs). The presence of both benzoic acid and tosylate functional groups makes it a versatile building block for drug development and material science applications.

In recent years, the demand for high-purity intermediates like 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid has surged, driven by advancements in targeted drug delivery and personalized medicine. Researchers are particularly interested in its potential to modify pharmacokinetic properties, such as solubility and bioavailability, which are critical for modern therapeutics. The compound's CAS No. 2757905-33-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid involves multi-step organic reactions, including esterification and sulfonylation. Its tosyloxy group serves as a key reactive site for further derivatization, enabling the creation of complex molecules with tailored functionalities. This attribute aligns with the current trend of green chemistry, where efficiency and minimal waste generation are prioritized. Laboratories and manufacturers are increasingly adopting sustainable synthesis methods to produce such compounds, addressing environmental concerns while maintaining high yields.

From an industrial perspective, 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid is often utilized in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. Its structural features allow for precise modifications, which are essential for optimizing drug efficacy and reducing side effects. The compound's CAS No. 2757905-33-0 is also associated with patents related to biodegradable polymers, highlighting its cross-disciplinary applications.

Quality control and analytical characterization of 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid are critical to ensure compliance with regulatory standards. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify purity and structural integrity. These methods are integral to meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

In summary, 2-Methyl-3-[(4-methylbenzenesulfonyl)oxy]benzoic acid (CAS No. 2757905-33-0) represents a cutting-edge compound with broad applications in drug discovery and material science. Its unique chemical properties and adaptability make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in shaping the future of innovative therapeutics and sustainable chemistry.